![molecular formula C18H19Cl2N3O B5916353 N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine](/img/structure/B5916353.png)
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine, also known as DCB-MeO, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating the activity of various receptors such as serotonin receptors, dopamine receptors, and adrenergic receptors. This compound has also been shown to inhibit the activity of enzymes such as monoamine oxidase and acetylcholinesterase.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating caspase-3 and caspase-9. This compound also inhibits cell proliferation by downregulating the expression of cyclin D1 and upregulating the expression of p21. In the brain, this compound has been shown to increase the levels of serotonin and dopamine, which are neurotransmitters involved in mood regulation. This compound also inhibits the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine, which is a neurotransmitter involved in learning and memory.
Advantages and Limitations for Lab Experiments
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also soluble in organic solvents, which makes it easy to use in various assays. However, this compound has some limitations. It has low water solubility, which limits its use in aqueous assays. It also has low selectivity for specific receptors, which can lead to off-target effects.
Future Directions
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has several potential future directions. It can be used as a scaffold to design and synthesize new compounds with improved pharmacological properties. It can also be used in combination with other drugs to enhance their efficacy. In cancer research, this compound can be further studied to understand its mechanism of action and to identify its potential use in combination with other chemotherapeutic agents. In neuroscience, this compound can be further studied to understand its effects on other neurotransmitter systems and to identify its potential use in the treatment of other psychiatric disorders.
Synthesis Methods
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine can be synthesized through a condensation reaction between 2,3-dichlorobenzaldehyde and 2-methoxyphenylpiperazine in the presence of a base such as sodium hydroxide. The resulting product is a yellow crystalline powder, which is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide.
Scientific Research Applications
N-(2,3-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been extensively studied for its potential application in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects by modulating the activity of serotonin receptors. In drug discovery, this compound has been used as a scaffold to design and synthesize new compounds with improved pharmacological properties.
properties
IUPAC Name |
(Z)-1-(2,3-dichlorophenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N3O/c1-24-17-8-3-2-7-16(17)22-9-11-23(12-10-22)21-13-14-5-4-6-15(19)18(14)20/h2-8,13H,9-12H2,1H3/b21-13- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAWUFTXCCBYJQR-BKUYFWCQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)N=CC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1N2CCN(CC2)/N=C\C3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.